(E)-2-(1-methyl-1H-benzo[d]imidazol-2(3H)-ylidene)-3-(4-((2-methylpiperidin-1-yl)sulfonyl)phenyl)-3-oxopropanenitrile

• IUPAC Name: (Z)-3-hydroxy-2-(1-methylbenzimidazol-2-yl)-3-[4-(2-methylpiperidin-1-yl)sulfonylphenyl]prop-2-enenitrile
• InChI: InChI=1S/C23H24N4O3S/c1-16-7-5-6-14-27(16)31(29,30)18-12-10-17(11-13-18)22(28)19(15-24)23-25-20-8-3-4-9-21(20)26(23)2/h3-4,8-13,16,28H,5-7,14H2,1-2H3/b22-19-
• InChI Key: CIGAKBFPUQWUIB-QOCHGBHMSA-N
• Canonical SMILES: CC1CCCCN1S(=O)(=O)C2=CC=C(C=C2)C(=C(C#N)C3=NC4=CC=CC=C4N3C)O
• Isomeric SMILES: CC1CCCCN1S(=O)(=O)C2=CC=C(C=C2)/C(=C(\C#N)/C3=NC4=CC=CC=C4N3C)/O
• Molecular Formula: C23H24N4O3S
• Molecular Weight: 436.5 g/mol
• CAS No.: 683792-23-6

Description

(E)-2-(1-methyl-1H-benzo[d]imidazol-2(3H)-ylidene)-3-(4-((2-methylpiperidin-1-yl)sulfonyl)phenyl)-3-oxopropanenitrile is a useful research compound. Its molecular formula is C23H24N4O3S and its molecular weight is 436.53. The purity is usually 95%.
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Scientific Research Applications

One-Pot Synthesis Techniques

Research demonstrates the efficiency of certain catalysts in the synthesis of benzimidazoles, highlighting the potential for compounds like the one to be synthesized or used in similar one-pot, efficient synthesis processes. For instance, an ionic liquid demonstrated high efficiency in the aerobic oxidative condensation of benzyl alcohols with 1,2-phenylenediamines to yield various benzimidazoles in good to excellent yields (Geng et al., 2020).

Antimicrobial and Antifungal Activities

Compounds incorporating benzimidazole and sulfonamide moieties have been synthesized and shown to exhibit valuable antibacterial and antifungal properties. This suggests potential applications of the compound in developing new antimicrobial agents (Aziz‐ur‐Rehman et al., 2017).

Organocatalysis Applications

Imidazolium-based compounds have been found to be efficient organocatalysts for various chemical reactions, including regioselective ring-opening of aziridines. This indicates the potential of the compound to act as a catalyst in similar chemical transformations, contributing to greener chemistry practices (Ghosal et al., 2016).

Corrosion Inhibition

Research on benzimidazole derivatives has explored their effectiveness as corrosion inhibitors, suggesting that similar compounds might be utilized to protect metals in acidic environments, indicating a potential application area for the compound in materials science (Ammal et al., 2018).